N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide

• Molecular Formula: C26H29N3O3S
• Molecular Weight: 463.6 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(5E)-5-[(2-methyl-4-piperidin-1-ylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C26H29N3O3S/c1-17-8-7-9-18(2)24(17)27-23(30)16-29-25(31)22(33-26(29)32)15-20-10-11-21(14-19(20)3)28-12-5-4-6-13-28/h7-11,14-15H,4-6,12-13,16H2,1-3H3,(H,27,30)/b22-15+
• InChI Key: BMMSPUMRRSTEPL-PXLXIMEGSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C(=O)/C(=C\C3=C(C=C(C=C3)N4CCCCC4)C)/SC2=O
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C(=O)C(=CC3=C(C=C(C=C3)N4CCCCC4)C)SC2=O

Description

N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide, also known as DMTA, is a compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide is not fully understood, but it is believed to involve the inhibition of several signaling pathways involved in cell growth and survival. N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been shown to inhibit the activity of several kinases, including Akt and ERK, which are involved in cell signaling and proliferation. Additionally, N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of the immune response. In addition, N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide in lab experiments is its potential to inhibit the growth of cancer cells, making it a promising candidate for cancer research. Additionally, N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been shown to have neuroprotective effects and to improve cognitive function, making it a potential candidate for neuroscience research. However, one limitation of using N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide. One area of research could focus on further elucidating the mechanism of action of N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide, particularly its effects on cell signaling pathways. Additionally, future research could investigate the potential of N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide as a therapeutic agent for cancer, neurodegenerative diseases, and other conditions. Finally, research could explore the potential of N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide as a tool for studying the immune response and inflammation.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide involves the reaction of 2,6-dimethylaniline with 2,4-thiazolidinedione in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting intermediate is then reacted with 2-methyl-4-(1-piperidinyl)benzaldehyde to form the final product.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been shown to inhibit the growth of several types of cancer cells, including lung, breast, and colon cancer cells. In neuroscience, N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been studied for its potential neuroprotective effects and its ability to improve cognitive function. In immunology, N-(2,6-dimethylphenyl)-2-{5-[2-methyl-4-(1-piperidinyl)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been shown to modulate the immune response and reduce inflammation.